521-78-8

Trimipramine maleate

In Stock

• CAS RN:
• 521-78-8

• Formula:
• C24H30N2O4

• InChI:
• InChI=1S/C20H26N2.C4H4O4/c1-16(14-21(2)3)15-22-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)22;5-3(6)1-2-4(7)8/h4-11,16H,12-15H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-

• InChIKey:
• YDGHCKHAXOUQOS-BTJKTKAUSA-N

• Trimipramine is a tricyclic antidepressant. It selectively binds the serotonin (5-HT) transporter (SERT) over the norepinephrine transporter (NET) and dopamine transporter (DAT;  Kds = 149, 2,450, and 3,780 nM, respectively) and acts as a histamine H1 receptor antagonist (Ki = 0.02 µM) that is selective for histamine H1 over H2, H3, and H4 receptors (Kis = 0.04, >100, and 43.6 µM, respectively). Trimipramine binds to muscarinic acetylcholine and α1- and α2-adrenergic receptors (Kds = 58, 24, and 580 nM, respectively), as well as dopamine D1 and D2 receptors and 5-HT receptor subtypes 5-HT1C and 5-HT2 (Kis = 346.7, 57.5, 537, and 19.5 nM, respectively). It reduces immobility time in the forced swim test in rats when administered at a dose of 10 mg/kg. Formulations containing trimipramine have previously been used in the treatment of depression.
  Pharmaceutical secon...

4-Chloro-6-methyl-1H-indole

In Stock

• CAS RN:
• 885521-78-8

• Formula:
• C9H8ClN

• InChI:
• InChI=1S/C9H8ClN/c1-6-4-8(10)7-2-3-11-9(7)5-6/h2-5,11H,1H3

• InChIKey:
• BVKCEPCPTRIIFU-UHFFFAOYSA-N

• 4-Chloro-6-methyl-1H-indole is a useful research compound. Its molecular formula is C9H8ClN and its molecular weight is 165.62 g/mol. The purity is usually 95%.